Cas no 1700287-93-9 (5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one
• CAS No: 1700287-93-9
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 5967912
• PubChem ID: 106452718
• Update Time: 2025-05-26

5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one
• EN300-1107842
• 1700287-93-9

• Inchi： 1S/C10H15BrN2O2/c1-2-4-15-5-3-13-7-8(12)6-9(11)10(13)14/h6-7H,2-5,12H2,1H3
• InChI Key： PWFKZGPEZNDEOO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCOCCC)N

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one (CAS No. 1700287-93-9)

5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one, with the chemical identifier CAS No. 1700287-93-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a dihydropyridine core, has garnered attention due to its structural versatility and potential biological activities. The presence of both amino and bromo substituents, coupled with an ethyl propoxy side chain, makes it a promising candidate for further exploration in drug discovery and development.

The dihydropyridine scaffold is well-known for its role in various pharmacological applications, particularly in cardiovascular medications. However, modifications to this core structure can lead to compounds with novel therapeutic profiles. The specific arrangement of functional groups in 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one suggests potential interactions with biological targets that may differ from those of classical dihydropyridines.

In recent years, there has been a surge in research focused on designing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other macromolecular interfaces. The unique structural features of 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one make it an attractive candidate for developing inhibitors that modulate such interactions. For instance, the bromo group can serve as a hinge-binding moiety, while the amino group may participate in hydrogen bonding or salt bridge formation with the target protein.

Moreover, the ethyl propoxy side chain introduces lipophilicity and potential for metabolic stability, which are critical factors in drug design. Computational studies have shown that this substitution pattern can enhance binding affinity to certain enzymes and receptors. Such insights have been derived from molecular docking simulations and virtual screening campaigns, which are integral parts of modern drug discovery pipelines.

One of the most compelling aspects of 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one is its potential as a building block for more complex derivatives. By further functionalizing the core structure or introducing additional substituents, chemists can tailor its properties to meet specific pharmacological requirements. This flexibility underscores the importance of exploring novel heterocyclic compounds in medicinal chemistry.

The synthesis of 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the dihydropyridine ring, followed by selective bromination and alkylation to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological evaluation, preliminary studies on 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one have revealed intriguing activity profiles. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and other enzymes implicated in cancer progression. Additionally, its interaction with nuclear receptors has been explored as a possible avenue for developing treatments for metabolic disorders.

The integration of computational chemistry tools has further accelerated the discovery process for 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This interdisciplinary approach has become indispensable in modern pharmaceutical research.

Future directions for research on 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one include exploring its mechanism of action in detail and evaluating its pharmacokinetic properties. Preclinical studies are necessary to assess its safety profile and therapeutic efficacy before considering clinical trials. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable drug candidates.

The broader significance of compounds like 5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one lies in their contribution to expanding the chemical toolbox available for drug discovery. As our understanding of disease mechanisms evolves, so does the need for innovative molecular entities capable of modulating these processes effectively. The dihydropyridine scaffold remains a cornerstone in medicinal chemistry due to its adaptability and proven success in clinical applications.

In conclusion,5-amino-3-bromo-1-(2-propoxyethyl)-1,2-dihydropyridin-2-one (CAS No. 1700287-93) represents a fascinating example of how structural modifications can yield compounds with novel biological activities. Its potential as a lead molecule or building block underscores the importance of continued exploration in heterocyclic chemistry. With advancements in synthetic methods and computational tools, 5-amino 3-bromo 1( 21 propoxyl ethyl) 12 dihydrop y ridin 22 one is poised to play a significant role in future drug development efforts.